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The imidazo[1,2-a]pyridine scaffold is a fused bicyclic heterocyclic system containing a
bridgehead nitrogen atom that has garnered significant attention in medicinal chemistry.[1][2]
Its unique structural and electronic properties have established it as a "privileged structure,”
meaning it can serve as a versatile template for the design of ligands for a variety of biological
targets.[2] This has led to the development of numerous commercially successful drugs,
including the sedative-hypnotic agent Zolpidem, the anxiolytic Alpidem, and the cardiotonic
agent Olprinone.[3][4][5] The therapeutic landscape of imidazo[1,2-a]pyridine derivatives is
vast, with compounds exhibiting anticancer, antituberculosis, antiviral, anti-inflammatory, and
central nervous system activities.[3][4][5][6][7] This guide provides a comprehensive overview
of the core chemistry of imidazo[1,2-a]pyridines, focusing on their synthesis, reactivity, and
applications in drug discovery.

Part 1: Synthesis of the Imidazo[1,2-a]pyridine Core

The construction of the imidazo[1,2-a]pyridine ring system can be achieved through various
synthetic strategies, ranging from classical condensation reactions to modern multicomponent
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and C-H functionalization approaches. The choice of method often depends on the desired
substitution pattern and the availability of starting materials.

Classical Condensation Reactions: The Tschitschibabin
Synthesis

One of the earliest methods for synthesizing imidazo[1,2-a]pyridines is the Tschitschibabin (or
Chichibabin) reaction, first reported in 1925.[8] This method involves the condensation of a 2-
aminopyridine with an a-halocarbonyl compound.[4][8][9]

The mechanism proceeds through an initial SN2 reaction where the endocyclic nitrogen of the
2-aminopyridine attacks the electrophilic carbon of the a-halocarbonyl compound, forming a
pyridinium salt intermediate. Subsequent intramolecular cyclization via condensation yields the
final imidazo[1,2-a]pyridine product.[8] While historically significant, this method can suffer from
harsh reaction conditions and limited substrate scope.[8]

Multicomponent Reactions: Efficient and Diverse
Synthesis

Multicomponent reactions (MCRs) have emerged as powerful tools for the synthesis of
complex molecules in a single step, offering high atom economy and operational simplicity.[10]
Several MCRs are particularly well-suited for the synthesis of imidazo[1,2-a]pyridines.

The Groebke-Blackburn-Bienaymé three-component reaction (GBB-3CR) is a highly efficient
one-pot method for synthesizing 3-aminoimidazo[1,2-a]pyridines.[10][11] This reaction involves
the condensation of a 2-aminopyridine, an aldehyde, and an isocyanide, typically catalyzed by
a Lewis or Brgnsted acid.[11][12][13]

Experimental Protocol: Synthesis of N-cyclohexyl-2-(furan-2-yl)imidazo[1,2-a]pyridin-3-amine
via GBB-3CR[10]

» To a solution of 2-aminopyridine (1.0 mmol) and furfural (1.0 mmol) in methanol (5 mL), add
cyclohexyl isocyanide (1.0 mmol).

e Add a catalytic amount of a suitable acid, such as scandium triflate (Sc(OTf)3) or p-
toluenesulfonic acid (p-TSA).[11][12]
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« Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by

thin-layer chromatography (TLC).

e Upon completion, concentrate the reaction mixture under reduced pressure.

» Purify the residue by column chromatography on silica gel using an appropriate eluent

system (e.g., ethyl acetate/hexane) to afford the desired product.

The GBB-3CR is highly versatile, allowing for the introduction of diversity at three positions of

the imidazo[1,2-a]pyridine scaffold by simply varying the starting materials.[14]

Reactants

Isocyanide

Aldehyde

Reaction Pathway

3-Aminoimidazof1,2-alpyridine

+Aldehyde, -H20 + ide | Cyciization |—Proton Transfer

Iminium lon Formation Vl Nitrilium lon

Click to download full resolution via product page

Caption: Mechanism of the Groebke-Blackburn-Bienaymé Reaction.

The Ugi four-component reaction (Ugi-4CR) can also be adapted for the synthesis of

imidazo[1,2-a]pyridine-containing peptidomimetics.[14][15] This typically involves a tandem

approach where a GBB-3CR is first used to generate an imidazo[1,2-a]pyridine with a

carboxylic acid functionality, which then serves as the acid component in a subsequent Ugi

reaction with an aldehyde, an amine, and an isocyanide.[14][15]

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.beilstein-journals.org/bjoc/articles/19/53
https://www.benchchem.com/product/b1602857/docs?utm_src=pdf-body-img#introduction-the-privileged-scaffold-of-imidazo-1-2-a-pyridine
https://www.beilstein-journals.org/bjoc/articles/19/53
https://pubmed.ncbi.nlm.nih.gov/37284590/
https://www.beilstein-journals.org/bjoc/articles/19/53
https://pubmed.ncbi.nlm.nih.gov/37284590/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Modern Synthetic Approaches: C-H Functionalization

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the
derivatization of heterocyclic scaffolds, including imidazo[1,2-a]pyridines.[3][16] These methods
avoid the need for pre-functionalized starting materials and can provide access to novel
analogues.[16] Visible light-induced C-H functionalization has gained particular traction as a
sustainable and efficient method.[3][17]

The C3 position of the imidazo[1,2-a]pyridine ring is the most electron-rich and, therefore, the
most susceptible to electrophilic attack, making it a prime target for C-H functionalization.[16]
[18][19] Various functional groups, including aryl, alkyl, and thioether moieties, can be
introduced at this position using photoredox catalysis.[3]

Part 2: Reactivity of the Imidazo[1,2-a]pyridine Ring

The reactivity of the imidazo[1,2-a]pyridine system is governed by the electronic properties of
the fused rings. The imidazole portion is electron-rich, while the pyridine ring is electron-
deficient. This electronic dichotomy dictates the regioselectivity of various chemical
transformations.

Electrophilic Aromatic Substitution

As previously mentioned, the C3 position is the most nucleophilic and readily undergoes
electrophilic aromatic substitution.[18][19][20] This is due to the stability of the resulting cationic
intermediate, where the positive charge can be delocalized over the nitrogen atoms without
disrupting the aromaticity of the pyridine ring.[18][19] Common electrophilic substitution
reactions include halogenation, nitration, and Friedel-Crafts reactions.[20][21] If the C3 position
is blocked, electrophilic substitution can occur at the C5 position of the pyridine ring.[20]

E+

Attack at C3 +E+ 3 More Stable Intermediate - H+

Major Pathwa (Aromaticity of Pyridine Ring Preserved)

Imidazo[1,2-a]pyridine

Minor Pathway
\» Attack at C2 +E+ 3 Less Stable Intermediate

(Aromaticity Disrupted)

C3-Substituted Product

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11820825/
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00849e
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00849e
https://pmc.ncbi.nlm.nih.gov/articles/PMC11820825/
https://pubmed.ncbi.nlm.nih.gov/39942710/
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00849e
https://chemistry.stackexchange.com/questions/19673/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo1-2-apyrazin
https://www.echemi.com/community/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo-1-2-a-pyrazine_mjart2205063460_52.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11820825/
https://chemistry.stackexchange.com/questions/19673/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo1-2-apyrazin
https://www.echemi.com/community/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo-1-2-a-pyrazine_mjart2205063460_52.html
https://pubs.acs.org/doi/pdf/10.1021/jo01023a024
https://chemistry.stackexchange.com/questions/19673/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo1-2-apyrazin
https://www.echemi.com/community/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo-1-2-a-pyrazine_mjart2205063460_52.html
https://pubs.acs.org/doi/pdf/10.1021/jo01023a024
https://www.mdpi.com/1420-3049/29/15/3463
https://pubs.acs.org/doi/pdf/10.1021/jo01023a024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Regioselectivity of Electrophilic Aromatic Substitution.

C-H Functionalization at Other Positions

While C3 is the most reactive site, methods for the functionalization of other positions (C2, C5,
C6, C7, and C8) have also been developed, often requiring transition metal catalysis.[16][22]
These reactions typically proceed through a directed metalation-deprotonation mechanism or
via the formation of radical intermediates.[22][23]

Part 3: Imidazo[1,2-a]pyridines in Medicinal
Chemistry

The imidazo[1,2-a]pyridine scaffold is a cornerstone of modern medicinal chemistry, with a
remarkable track record of producing clinically successful drugs.[2][4][5]

Marketed Drugs and Clinical Candidates

The therapeutic applications of imidazo[1,2-a]pyridines are diverse, as evidenced by the range
of marketed drugs containing this core structure.
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Mechanism of Action

Drug Name Therapeutic Area .
(Primary Target)
Zolpidem Hypnotic GABA-A Receptor Modulator
Alpidem Anxiolytic GABA-A Receptor Modulator
Saripidem Anxiolytic GABA-A Receptor Modulator
Necopidem Anxiolytic GABA-A Receptor Modulator
] ] ] Phosphodiesterase 3 (PDE3)
Olprinone Cardiotonic o
Inhibitor
Zolimidine Gastroprotective Antiulcer Agent
) o Non-steroidal anti-
Miroprofen Anti-inflammatory

inflammatory drug (NSAID)

Minodronic acid

Osteoporosis

Farnesyl Pyrophosphate
Synthase Inhibitor

Telacebec (Q203)

Antituberculosis (Clinical

Candidate)

Cytochrome bcl complex
(QcrB) of Mycobacterium

tuberculosis

This table is a summary of information from multiple sources.[3][4][24][25]

Biological Activities and Targets

The broad spectrum of biological activities exhibited by imidazo[1,2-a]pyridine derivatives
stems from their ability to interact with a wide array of biological targets.[1][7][26]

o Anticancer: Derivatives have shown potent activity against various cancer cell lines by
targeting key signaling pathways.[6][27] Some compounds act as inhibitors of kinases such
as VEGFR, EGFR, and PI3K, while others interfere with tubulin polymerization or act as
HDAC inhibitors.[4][5][6]

o Antituberculosis: The emergence of multidrug-resistant and extensively drug-resistant
tuberculosis has spurred the search for new therapeutics. The imidazo[1,2-a]pyridine amide
(IPA) class of compounds, exemplified by the clinical candidate Telacebec (Q203), targets
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the cytochrome bcl complex of Mycobacterium tuberculosis, a crucial component of the
electron transport chain.[24][25]

 Antiviral: Certain imidazo[1,2-a]pyridine derivatives have demonstrated significant antiviral
activity, particularly against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV).

[1]

e Central Nervous System (CNS): The well-known anxiolytic and hypnotic effects of drugs like
Zolpidem and Alpidem are mediated through their interaction with the benzodiazepine
binding site on GABA-A receptors.[4][5]
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Caption: Diverse Biological Targets of Imidazo[1,2-a]pyridine Derivatives.

Conclusion

The imidazo[1,2-a]pyridine core represents a highly versatile and privileged scaffold in
medicinal chemistry. Its synthetic accessibility, coupled with its diverse reactivity, allows for the
creation of large and structurally diverse compound libraries. The proven track record of this
scaffold in delivering clinically successful drugs, along with the continued discovery of new
biological activities, ensures that imidazo[1,2-a]pyridine chemistry will remain a vibrant and
important area of research for the foreseeable future.

References

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10131611/
https://pubs.acs.org/doi/10.1021/jm5003606
https://www.researchgate.net/publication/5947815_Recent_Progress_in_the_Pharmacology_of_Imidazo12-apyridines
https://pubs.acs.org/doi/10.1021/acsomega.5c08365
https://www.researchgate.net/publication/399506554_Imidazo12-_a_pyridines_in_Medicinal_Chemistry_Recent_Advances_in_Synthesis_and_Biological_Activities
https://www.benchchem.com/product/b1602857/docs?utm_src=pdf-body-img#introduction-the-privileged-scaffold-of-imidazo-1-2-a-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives
and Therapeutic Significance: A Review. [Link]

Molecules. (2025). Recent Advances in Visible Light-Induced C-H Functionalization of
Imidazo[1,2-a]pyridines. [Link]

Chemproc. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke—Blackburn—
Bienaymé Reaction. [Link]

ACS Omega. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in
Synthesis and Biological Activities. [Link]

ResearchGate. (n.d.). Recent Progress in the Pharmacology of Imidazo[1,2-a]pyridines.
[Link]

Beilstein Journal of Organic Chemistry. (2023). Synthesis of imidazo[1,2-a]pyridine-
containing peptidomimetics by tandem of Groebke—Blackburn—Bienaymé and Ugi reactions.
[Link]

Organic & Biomolecular Chemistry. (n.d.). Synthesis and site selective C—H functionalization
of imidazo-[1,2-a]pyridines. [Link]

ACS Omega. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-
a]pyridines. [Link]

ResearchGate. (n.d.). New Catalytic System for the Synthesis of Imidazo[1,2-a]pyridines by
the Ugi Reaction. [Link]

Molecules. (2025). Recent Advances in Visible Light-Induced C-H Functionalization of
Imidazo[1,2-a]pyridines. [Link]

PubMed. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. [Link]

ChemRxiv. (n.d.). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method
of Synthesis and Perspectives on Combination of Deuce Pharmacophore. [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.bioconferences.org/articles/bioconf/abs/2024/09/bioconf_wa2en2023_01005/bioconf_wa2en2023_01005.html
https://www.mdpi.com/1420-3049/30/3/607
https://www.mdpi.com/2813-2282/16/1/88
https://pubs.acs.org/doi/10.1021/acsomega.5c08365
https://www.researchgate.net/publication/225338183_Recent_Progress_in_the_Pharmacology_of_Imidazo12-apyridines
https://www.beilstein-journals.org/bjoc/articles/19/53
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01032j
https://pubs.acs.org/doi/10.1021/acsomega.1c05615
https://www.researchgate.net/publication/257850816_New_Catalytic_System_for_the_Synthesis_of_Imidazo12-apyridines_by_the_Ugi_Reaction
https://www.mdpi.com/1420-3049/30/3/607/htm
https://pubmed.ncbi.nlm.nih.gov/27150367/
https://chemrxiv.org/engage/chemrxiv/article-details/60c75555efe44b9333537c35
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

E3S Web of Conferences. (2024). Synthesis and Medicinal Applications of Imidazopyridine
and Imidazothiazole Derivatives: A Review. [Link]

ResearchGate. (2026). Imidazo[1,2- a Jpyridines in Medicinal Chemistry: Recent Advances in
Synthesis and Biological Activities. [Link]

ResearchGate. (n.d.). Synthesis and Site Selective C-H Functionalization of Imidazo-[1,2-
a]pyridines. [Link]

Chemistry Stack Exchange. (2014). Regioselectivity of electrophilic aromatic substitution in
imidazo[1,2-a]pyrazine. [Link]

The Journal of Organic Chemistry. (2016). lodine/Copper lodide-Mediated C—H
Functionalization: Synthesis of Imidazo[1,2-a]pyridines and Indoles from N-Aryl Enamines.
[Link]

ResearchGate. (2025). Exploring Synthesis and Functionalization of Imidazo[1,2-a]
pyridines: A Promising Heterocyclic Framework. [Link]

RSC Publishing. (n.d.). Functionalization of imidazo[1,2-a]pyridines via radical reactions.
[Link]

PubMed. (2023). Synthesis of imidazo[1,2- a]pyridine-containing peptidomimetics by tandem
of Groebke-Blackburn-Bienaymé and Ugi reactions. [Link]

PMC. (n.d.). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis
agents. [Link]

ResearchGate. (n.d.). Examples of imidazo[1,2-a]pyridine containing drugs and biologically
active compounds. [Link]

Chemproc. (2024). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine
Functionalized with Azides. [Link]

PubMed. (2026). Imidazo[1,2-a]Pyridine Derivatives as Promising Anticancer Agents:
Synthesis and Therapeutic Potential. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/31/e3sconf_joe4_01014.pdf
https://www.researchgate.net/publication/388031252_Imidazo12-apyridines_in_Medicinal_Chemistry_Recent_Advances_in_Synthesis_and_Biological_Activities
https://www.researchgate.net/publication/316911293_Synthesis_and_Site_Selective_C-H_Functionalization_of_Imidazo-12-apyridines
https://chemistry.stackexchange.com/questions/21921/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo1-2-apyrazin
https://pubs.acs.org/doi/10.1021/acs.joc.6b01431
https://www.researchgate.net/publication/386650454_Exploring_Synthesis_and_Functionalization_of_Imidazo12-apyridines_A_Promising_Heterocyclic_Framework
https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01248k
https://pubmed.ncbi.nlm.nih.gov/37234190/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8783451/
https://www.researchgate.net/figure/Examples-of-imidazo-12-a-pyridine-containing-drugs-and-biologically-active-compounds_fig2_264457788
https://sciforum.net/paper/view/17498
https://pubmed.ncbi.nlm.nih.gov/39158381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bentham Science. (2016). Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor
Therapy. [Link]

Sciforum. (2024). Synthesis of imidazo[1,2-a]pyridine-chromones via Groebke-Blackburn-
Bienayme reaction. [Link]

Bentham Science. (2024). Microwave Assisted Groebke-Blackburn-Bienayme
Multicomponent Reaction to Synthesis of Imidazo[1,2-a]pyridine-furan Hybrids as Possible
Therapeutic Option for Leukemia, Colon Cancer and Prostate Cancer. [Link]

Journal of Medicinal Chemistry. (2014). Lead Optimization of a Novel Series of Imidazo[1,2-
a]pyridine Amides Leading to a Clinical Candidate (Q203) as a Multi- and Extensively-Drug-
Resistant Anti-tuberculosis Agent. [Link]

The Journal of Organic Chemistry. (2020). Synthesis of Imidazo[1,2-a]pyridines: Triflic
Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines. [Link]

ACS Publications. (n.d.). Aromaticity in Heterocyclic Systems. IV. Substitution Reactions of
Imidazo[1,2-a]pyridine and Related Methyl Derivatives. [Link]

MDPI. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel-
Crafts Reaction Catalyzed by Y(OTf)3. [Link]

PMC. (2024). Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via
asymmetric multicomponent reaction. [Link]

edGCC. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking
Investigations (2017-2022). [Link]

Biolmpacts. (2023). A novel imidazo[1,2-a]pyridine derivative and its co-administration with
curcumin exert anti-inflammatory effects by modulating the STAT3/NF-kB/INOS/COX-2
signaling pathway in breast and ovarian cancer cell lines. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benthamscience.com/abstract/2016120101
https://sciforum.net/paper/view/17496
https://www.benthamscience.com/abstract/2024040103
https://pubs.acs.org/doi/10.1021/jm500441e
https://pubs.acs.org/doi/10.1021/acs.joc.0c02269
https://pubs.acs.org/doi/abs/10.1021/jo01014a040
https://www.mdpi.com/1420-3049/29/15/3342
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11615201/
https://edgccjournal.org/1871-5265/article/view/645762
https://bi.tbzmed.ac.ir/Article/A-novel-imidazo-1-2-a-pyridine-derivative-and-its-co-administration-with-curcumin-exert-anti-inflammatory-effects-by-modulating-the-STAT3-NF-B-iNOS-COX-2-signaling-pathway-in-breast-and-ovarian-cancer-cell-lines-1113
https://www.benchchem.com/product/b1602857?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. researchgate.net [researchgate.net]

2. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines
- PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]
5. researchgate.net [researchgate.net]
6. benthamdirect.com [benthamdirect.com]

7. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-
2022) - Narayan - Infectious Disorders - Drug Targets [edgccjournal.org]

8. e3s-conferences.org [e3s-conferences.org]
9. pubs.acs.org [pubs.acs.org]

10. mdpi.com [mdpi.com]

11. researchgate.net [researchgate.net]

12. bio-conferences.org [bio-conferences.org]
13. mdpi.com [mdpi.com]

14. BJOC - Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of
Groebke—Blackburn—Bienaymé and Ugi reactions [beilstein-journals.org]

15. Synthesis of imidazo[1,2- a]pyridine-containing peptidomimetics by tandem of Groebke-
Blackburn-Bienaymé and Ugi reactions - PubMed [pubmed.ncbi.nim.nih.gov]

16. Synthesis and site selective C—H functionalization of imidazo-[1,2-a]pyridines - Organic &
Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

17. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-
a]pyridines - PubMed [pubmed.nchbi.nim.nih.gov]

18. chemistry.stackexchange.com [chemistry.stackexchange.com]
19. echemi.com [echemi.com]
20. pubs.acs.org [pubs.acs.org]

21. C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel-Crafts
Reaction Catalyzed by Y(OTf)3 [mdpi.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.researchgate.net/publication/5947815_Recent_Progress_in_the_Pharmacology_of_Imidazo12-apyridines
https://pubmed.ncbi.nlm.nih.gov/27150367/
https://pubmed.ncbi.nlm.nih.gov/27150367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11820825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11820825/
https://pubs.acs.org/doi/10.1021/acsomega.5c08365
https://www.researchgate.net/publication/399506554_Imidazo12-_a_pyridines_in_Medicinal_Chemistry_Recent_Advances_in_Synthesis_and_Biological_Activities
https://www.benthamdirect.com/content/journals/ctmc/10.2174/1568026616666160414122644
https://edgccjournal.org/1871-5265/article/view/645762
https://edgccjournal.org/1871-5265/article/view/645762
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/57/e3sconf_joe4_01014.pdf
https://pubs.acs.org/doi/10.1021/acsomega.1c03476
https://www.mdpi.com/2673-4583/18/1/10
https://www.researchgate.net/publication/225480217_New_Catalytic_System_for_the_Synthesis_of_Imidazo12-apyridines_by_the_Ugi_Reaction
https://www.bio-conferences.org/articles/bioconf/pdf/2024/28/bioconf_wa2en2024_01005.pdf
https://www.mdpi.com/2673-4583/16/1/88
https://www.beilstein-journals.org/bjoc/articles/19/53
https://www.beilstein-journals.org/bjoc/articles/19/53
https://pubmed.ncbi.nlm.nih.gov/37284590/
https://pubmed.ncbi.nlm.nih.gov/37284590/
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00849e
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00849e
https://pubmed.ncbi.nlm.nih.gov/39942710/
https://pubmed.ncbi.nlm.nih.gov/39942710/
https://chemistry.stackexchange.com/questions/19673/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo1-2-apyrazin
https://www.echemi.com/community/regioselectivity-of-electrophilic-aromatic-substitution-in-imidazo-1-2-a-pyrazine_mjart2205063460_52.html
https://pubs.acs.org/doi/pdf/10.1021/jo01023a024
https://www.mdpi.com/1420-3049/29/15/3463
https://www.mdpi.com/1420-3049/29/15/3463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 22.researchgate.net [researchgate.net]

e 23. Functionalization of imidazo[1,2-a]pyridines via radical reactions - New Journal of
Chemistry (RSC Publishing) [pubs.rsc.org]

e 24. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents -
PMC [pmc.ncbi.nim.nih.gov]

e 25. pubs.acs.org [pubs.acs.org]
e 26. chemrxiv.org [chemrxiv.org]

e 27.Imidazo[1,2-a]Pyridine Derivatives as Promising Anticancer Agents: Synthesis and
Therapeutic Potential - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Introduction: The Privileged Scaffold of Imidazo[1,2-
a]pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602857/docs#introduction-the-privileged-scaffold-of-
imidazo-1-2-a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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